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Compound of Interest

Cyclohexanediaminetetraaceticaci
d

Cat. No.: B12839464

Compound Name:

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for Cyclohexanediaminetetraacetic acid (CDTA), including personal
protective equipment (PPE) recommendations, hazard classifications, and disposal
procedures.

Hazard Summary and Personal Protective
Equipment

CDTA is classified as a substance that can cause serious eye irritation and skin irritation.[1][2]
Therefore, adherence to proper safety protocols is crucial to prevent exposure. The following
tables summarize the key hazards and recommended personal protective equipment.

Table 1: Hazard Classification for Cyclohexanediaminetetraacetic Acid

Hazard Class Category Hazard Statement

Causes serious eye irritation.

[1](2]

Serious Eye Damage/Irritation Category 2A

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]
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Table 2: Recommended Personal Protective Equipment (PPE) for Handling CDTA

PPE Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye and Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[3][4]

Wear appropriate protective gloves and clothing
to prevent skin exposure.[3][4] The quality of the
. _ protective gloves resistant to chemicals must be
Skin Protection ] - )
chosen as a function of the specific working
place concentration and quantity of hazardous

substances.[1]

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.[3][4]

Note: No specific occupational exposure limits (PELSs) or immediately dangerous to life or
health (IDLH) values have been established for Cyclohexanediaminetetraacetic acid by OSHA
or NIOSH.

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for selecting and using appropriate PPE
when handling CDTA.
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Preparation Phase

Start: Prepare to Handle CDTA

Review Safety Data Sheet (SDS)

!

Assess Task-Specific Hazards
(e.g., solid, solution, potential for dust/aerosol)

\

PPE Selection Phase / \

Determine Need for Respiratory Protection

Select Eye/Face Protection Select Chemical-Resistant Gloves
(Based on ventilation and dust/aerosol potential)

(Safety Goggles/Glasses - EN166/0OSHA) (e.g., Nitrile, Neoprene)

Select Protective Clothing
(Lab Coat, Apron)

Select NIOSH/MSHA Approved Respirator
(e.g., N95 for dust)

Adequate Ventilation Present
(No respirator required)

Don PPE Correctly

Handle CDTA in Designated Area
(e.g., Fume Hood)

!

Decontaminate Work Area and Equipment

'

Doff PPE Correctly to Avoid Contamination

Disposz ’I Phase

Dispose of CDTA Waste and Contaminated PPE
(Follow institutional and local regulations)

Click to download full resolution via product page

Caption: PPE selection and handling workflow for CDTA.
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Operational and Disposal Plans

Handling and Storage:

Ensure adequate ventilation in the handling area.[3]

Avoid the formation of dust.[3]

Do not get in eyes, on skin, or on clothing.[3]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

Store away from strong oxidizing agents.[3]

First Aid Measures:

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[3][5]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[3][5]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a physician or poison control center immediately.

Spill and Leak Procedures:

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Sweep up and shovel into suitable containers for disposal.[3]

Avoid dust formation.[3]

Prevent further leakage or spillage if safe to do so.
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e Do not let product enter drains.

Disposal Plan: Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[3][5] It is imperative to consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[3][5]

o CDTA Waste: Dispose of in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose
of this material.

o Contaminated PPE: Contaminated gloves, clothing, and other disposable PPE should be
collected in a suitable container and disposed of as hazardous waste in accordance with
institutional and local regulations.

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should
be collected and treated as hazardous waste. After triple-rinsing, the container may be
disposed of as regular trash, depending on local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12839464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12839464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

